Cas no 2167540-23-8 (5-(oxan-4-yl)piperidin-3-ylmethanamine)

5-(Oxan-4-yl)piperidin-3-ylmethanamine is a versatile chiral amine intermediate with a fused oxane-piperidine scaffold, offering structural rigidity and stereochemical diversity for pharmaceutical and agrochemical applications. Its unique bicyclic framework enhances conformational stability, making it valuable in the design of bioactive molecules, particularly for CNS-targeting compounds and enzyme inhibitors. The presence of both amine and ether functionalities allows for selective derivatization, facilitating the synthesis of complex drug candidates. This compound is particularly advantageous in medicinal chemistry due to its balanced lipophilicity and potential for improved pharmacokinetic properties. High purity grades are available to support research and development efforts in drug discovery.
5-(oxan-4-yl)piperidin-3-ylmethanamine structure
2167540-23-8 structure
Product Name:5-(oxan-4-yl)piperidin-3-ylmethanamine
CAS No:2167540-23-8
MF:C11H22N2O
MW:198.305182933807
CID:6484338
PubChem ID:165546420
Update Time:2025-10-28

5-(oxan-4-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 5-(oxan-4-yl)piperidin-3-ylmethanamine
    • 2167540-23-8
    • EN300-1477962
    • [5-(oxan-4-yl)piperidin-3-yl]methanamine
    • Inchi: 1S/C11H22N2O/c12-6-9-5-11(8-13-7-9)10-1-3-14-4-2-10/h9-11,13H,1-8,12H2
    • InChI Key: JMYWRIRFHFTSTE-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1CNCC(CN)C1

Computed Properties

  • Exact Mass: 198.173213330g/mol
  • Monoisotopic Mass: 198.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 47.3Ų

5-(oxan-4-yl)piperidin-3-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1477962-0.05g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
0.05g
$1104.0 2023-06-06
Enamine
EN300-1477962-0.1g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
0.1g
$1157.0 2023-06-06
Enamine
EN300-1477962-0.25g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
0.25g
$1209.0 2023-06-06
Enamine
EN300-1477962-0.5g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
0.5g
$1262.0 2023-06-06
Enamine
EN300-1477962-1.0g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
1g
$1315.0 2023-06-06
Enamine
EN300-1477962-2.5g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
2.5g
$2576.0 2023-06-06
Enamine
EN300-1477962-5.0g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
5g
$3812.0 2023-06-06
Enamine
EN300-1477962-10.0g
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
10g
$5652.0 2023-06-06
Enamine
EN300-1477962-50mg
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
50mg
$1104.0 2023-09-28
Enamine
EN300-1477962-100mg
[5-(oxan-4-yl)piperidin-3-yl]methanamine
2167540-23-8
100mg
$1157.0 2023-09-28

Additional information on 5-(oxan-4-yl)piperidin-3-ylmethanamine

Introduction to 5-(oxan-4-yl)piperidin-3-ylmethanamine (CAS No. 2167540-23-8)

5-(oxan-4-yl)piperidin-3-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2167540-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound's molecular framework, incorporating an oxane ring and a piperidine moiety, suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

The structural design of 5-(oxan-4-yl)piperidin-3-ylmethanamine positions it as a potential scaffold for the development of novel therapeutic agents. The presence of the oxane ring, a five-membered ether-like structure, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the piperidine ring is a well-known pharmacophore in many bioactive molecules, often associated with central nervous system (CNS) drugs and antiviral agents. This combination of structural elements makes 5-(oxan-4-yl)piperidin-3-ylmethanamine an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in exploring piperidine derivatives for their diverse pharmacological properties. Piperidine-based compounds have been extensively studied for their roles in modulating various biological pathways, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. The unique electronic and steric properties of the piperidine ring allow for fine-tuning of binding affinities and selectivity, which are essential for developing drugs with minimal side effects.

The oxane ring in 5-(oxan-4-yl)piperidin-3-ylmethanamine further enhances its potential as a drug candidate. Oxane derivatives are known for their ability to mimic natural biomolecules while maintaining structural flexibility, which can be advantageous in binding to complex biological targets. This structural feature may also contribute to improved pharmacokinetic profiles, such as enhanced oral bioavailability and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(oxan-4-yl)piperidin-3-ylmethanamine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and metabolic disorders. For instance, preliminary simulations indicate potential interactions with Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are key players in signal transduction pathways relevant to autoimmune diseases and cancer.

Experimental validation of these computational findings is crucial for advancing the development of 5-(oxan-4-yl)piperidin-3-ylmethanamine as a therapeutic agent. In vitro assays have been designed to assess its activity against relevant biological targets, including enzyme inhibition studies and receptor binding assays. These experiments aim to provide insights into the compound's mechanism of action and its potential therapeutic utility.

The synthesis of 5-(oxan-4-yl)piperidin-3-ylmethanamine presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only ensure high yields but also allow for modifications that can optimize pharmacological properties.

In conclusion, 5-(oxan-4-yl)piperidin-3-ylmethanamine (CAS No. 2167540-23-8) represents a promising compound in the realm of pharmaceutical research. Its unique structural composition suggests potential applications in treating various diseases, particularly those involving inflammatory and metabolic pathways. Further studies are warranted to fully elucidate its biological activities and therapeutic potential.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm